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Compound of Interest

Compound Name: 1,11-Dodecadiyne

Cat. No.: B1607167

In the landscape of synthetic chemistry and materials science, a,w-diynes serve as
foundational linear building blocks for a vast array of complex molecular architectures. These
molecules, characterized by terminal alkyne functionalities at both ends of a carbon chain, offer
a unique combination of structural rigidity and reactive versatility. Dodeca-1,11-diyne
(commonly known as 1,11-dodecadiyne), with its eight-carbon methylene spacer, provides an
ideal balance of flexibility and length, making it a crucial precursor for constructing
macrocycles, conjugated polymers, and novel carbon allotropes like graphdiyne.[1] Its terminal
triple bonds are gateways to a rich portfolio of chemical transformations, including metal-
catalyzed cross-couplings, cycloadditions, and polymerization reactions. This guide provides a
comprehensive technical overview of dodeca-1,11-diyne, from its fundamental properties and
synthesis to its most significant applications, grounded in mechanistic principles and validated

experimental protocols.

Core Properties and Identification

The formal IUPAC name for the molecule with the common name 1,11-dodecadiyne is
Dodeca-1,11-diyne.[2] Understanding its fundamental physicochemical properties is the first
step in its effective application.
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Property Value Source
IUPAC Name Dodeca-1,11-diyne U.S. EPA[2]
CAS Number 20521-44-2 NIST[3]
Molecular Formula Ci2H1s U.S. EPA[2]
Molecular Weight 162.27 g/mol U.S. EPA[2]

o : 99 °C at 15 mmHg (approx.
Boiling Point NIST[3]
372 K at 0.02 bar)

SMILES C#CCCCCCCcCCc#C U.S. EPA[2]

1S/C12H18/c1-3-5-7-9-11-12-
InChl NIST[3]
10-8-6-4-2/h1-2H,5-12H2

Synthesis of Dodeca-1,11-diyne

The synthesis of a,w-diynes like dodeca-1,11-diyne is most commonly achieved via the
alkylation of an acetylide anion with a suitable dihaloalkane. This Sn2 reaction provides a
robust and scalable method for forming the carbon-carbon bonds.

Workflow for Synthesis via Dihaloalkane Alkylation
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Caption: Catalytic cycle of alkyne cyclotrimerization.

Ziegler-Natta Polymerization

Diyne monomers can be polymerized using Ziegler-Natta catalysts, typically heterogeneous
systems composed of a titanium compound and an organoaluminum co-catalyst, to produce
conjugated polymers. [4][5][6]These materials are of great interest for applications in
electronics and materials science.

Mechanism: The polymerization proceeds via coordination and insertion of the monomer at the
active titanium center. The organoaluminum compound activates the titanium precursor by
alkylation and creating a vacant coordination site. The alkyne monomer then coordinates to this
site and inserts into the titanium-carbon bond, propagating the polymer chain. [7][8]
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Caption: Simplified Ziegler-Natta polymerization of a diyne.

Sonogashira Cross-Coupling

As a terminal alkyne, dodeca-1,11-diyne is an excellent substrate for Sonogashira coupling.
This reaction forms a carbon-carbon bond between the terminal alkyne and an aryl or vinyl
halide, catalyzed by a palladium complex with a copper(l) co-catalyst. [9][10][11]This is a
cornerstone reaction in the synthesis of pharmaceuticals and functional organic materials.

Mechanism: The reaction involves two interconnected catalytic cycles. In the palladium cycle,
oxidative addition of the aryl halide to the Pd(0) complex is followed by transmetalation with a
copper acetylide intermediate. Reductive elimination then yields the product and regenerates

the Pd(0) catalyst. The copper cycle facilitates the formation of the reactive copper acetylide
from the terminal alkyne. [12]
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Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Safety and Handling

As with all alkynes, dodeca-1,11-diyne should be handled with appropriate care in a well-
ventilated fume hood. [13][14]

e Precautions: Avoid inhalation, and contact with skin and eyes. Wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. [15]* Storage:
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat,
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sparks, and open flames. [15]* Hazards: Terminal alkynes can form explosive metal
acetylides, especially with heavy metals. Avoid contact with copper (unless in a controlled
catalytic reaction), silver, and mercury salts.

Conclusion

Dodeca-1,11-diyne is more than a simple hydrocarbon; it is a strategic synthon that provides
chemists and material scientists with a powerful tool for molecular construction. Its linear
structure and bifunctional nature enable the synthesis of precisely defined polymers, complex
macrocyclic systems, and advanced materials. A thorough understanding of its properties,
synthetic routes, and reaction mechanisms—particularly in cyclotrimerization, polymerization,
and cross-coupling reactions—is essential for leveraging its full potential in drug discovery,
nanotechnology, and advanced materials development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607167#iupac-name-for-1-11-dodecadiyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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